Cas no 24967-27-9 (2,3-Dehydro-2-deoxy-N-acetylneuraminic acid)

2,3-Dehydro-2-deoxy-N-acetylneuraminic acid Chemical and Physical Properties
Names and Identifiers
-
- D-glycero-D-galacto-Non-2-enonicacid, 5-(acetylamino)-2,6-anhydro-3,5-dideoxy-
- N-Acetyl-2,3-didehydro-2-deoxyneuraminic Acid
- 1,3-Dehydro-2-Deoxy-N-Acetylneuraminic Acid
- 2,3-DEHYDRO-2-DEOXY-N-ACETYLNEURAMINIC ACID
- N-ACETYLNEURAMINIC ACID, 2,3-DEHYDRO-2-DEOXY-, SODIUM SALT
- 2,3,4-TRIMETHYL-3-PENTANOL
- 2,3-Dehydro-2-deoxy-N-
- 2,3-Dehydro-2-deoxy-N-acetylneuraminic AcidDANA
- 2,3-didehydro-2-deoxy-N-acetylneuraminic acid
- 5-acetamido-2,6-anhydro-3,5-dideoxy-D-glycero-D-galacto-non-2-enoic acid
- N-Acetyl-2,3-dehydro-2-deoxyneuraminic acid
- DANA
- Neu5Ac2en
- 2-Deoxy-2,3-dehydro-N-acetylneuraminic acid
- 2-deoxy-2,3-dehydro-n-acetyl-neuraminic acid
- C11H17NO8
- (2R,3R,4S)-3-acetamido-4-hydroxy-2-[(1R,2R)-1,2,3-trihydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylic acid
- 5-acetamido-2,6-anhydro-3,5-dideoxy-
- EINECS 246-550-7
- BDBM4706
- Q27103482
- MFCD00135810
- 2-deoxy-2,3-didehydro-N-acetylneuraminic acid
- 5-acetamido-2,6-anhydro-3,5-dideoxy-D-glycero-D-galactonon-2-enonic acid
- D-GLYCERO-D-GALACTO-NON-2-ENONIC ACID, 5-ACETAMIDO-2,6-ANHYDRO-3,5-DIDEOXY-
- CHEBI:28062
- QR7675ZK8X
- SMR000471880
- C04580
- 2qwc
- LP00376
- deoxy-N-acetylneuraminic acid
- SCHEMBL21125943
- 24967-27-9
- 1,3-Dehydro-2-deoxy-N-acetylneuraminicacid
- NEURAMINIC ACID, N-ACETYL-2,3-DIDEHYDRO-2-DEOXY-
- 1n1t
- 1nnb
- MLS001066364
- 2sim
- CHEMBL96712
- SDCCGSBI-0633705.P001
- 5-(acetylamino)-2,6-anhydro-3,5-dideoxy-D-glycero-D-galacto-non-2-enonic acid
- D-Glycero-D-galacto-non-2-enonicacid,5-(acetylamino)-2,6-anhydro-3,5-dideoxy-
- (2R, 3R, 4S)-3-acetamido-4-hydroxy-2-[(1R, 2R)-1, 2, 3-trihydroxypropyl]-3, 4-dihydro-2H-pyran-6-carboxylic acid
- NCGC00247030-01
- (2R,3R,4S)-3-acetamido-4-hydroxy-2-((1R,2R)-1,2,3-trihydroxypropyl)-3,4-dihydro-2H-pyran-6-carboxylic acid
- 1f8b
- A817580
- 2-acetyl-2,3-didehydro-2-deoxyneuraminic acid
- 1n1v
- W-202045
- D-glycero-D-galacto-Non-2-enonic acid, 5-(acetylamino)-2,6-anhydro-3,5-dideoxy-
- UNII-QR7675ZK8X
- 2-Deoxy-2,3-didehydro-D-N--acetylneuraminic acid
- AKOS015894024
- DB03991
- 5-N-Acetyl-2-deoxy-2,3-didehydro-neuraminic acid
- N-Acetyl-2,3-dehydro-2-deoxyneuraminic acid, >=93%
- deoxysialic acid
- 5-acetamido-2,6-anhydro-3,5-dideoxy-D-glycero-D-galacto-non-2-enonic acid
- DTXSID80179682
- 6-((2R)-1,2,3-Trihydroxypropyl)(4S,5R,6R)-5-(acetylamino)-4-hydroxy-5,6-dihydro-4H-pyran-2-carboxylic acid
- 2cex
- Neu2en5Ac
- HMS2233G21
- G12373
- (4S,5R,6R)-5-acetamido-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]-5,6-dihydro-4H-pyran-2-carboxylic acid
- JINJZWSZQKHCIP-UFGQHTETSA-N
- 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid
-
- MDL: MFCD00135810
- Inchi: 1S/C11H17NO8/c1-4(14)12-8-5(15)2-7(11(18)19)20-10(8)9(17)6(16)3-13/h2,5-6,8-10,13,15-17H,3H2,1H3,(H,12,14)(H,18,19)/t5-,6+,8+,9+,10+/m0/s1
- InChI Key: JINJZWSZQKHCIP-UFGQHTETSA-N
- SMILES: O1C(C(=O)O[H])=C([H])[C@@]([H])([C@]([H])([C@]1([H])[C@@]([H])([C@@]([H])(C([H])([H])O[H])O[H])O[H])N([H])C(C([H])([H])[H])=O)O[H]
Computed Properties
- Exact Mass: 291.09500
- Monoisotopic Mass: 291.095417
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 157
Experimental Properties
- Density: 1.58
- Melting Point: 134°C(lit.)
- Boiling Point: 773.4°C at 760 mmHg
- Flash Point: 421.6°C
- Refractive Index: 1.612
- Solubility: H2O: soluble50mg/mL, clear, colorless
- PSA: 156.55000
- LogP: -2.67570
2,3-Dehydro-2-deoxy-N-acetylneuraminic acid Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22; S24/25
- Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
- FLUKA BRAND F CODES:3-10
- Storage Condition:<0°C
2,3-Dehydro-2-deoxy-N-acetylneuraminic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
ChemScence | CS-0099364-5mg |
2,3-Dehydro-2-deoxy-N-acetylneuraminic acid |
24967-27-9 | 5mg |
$450.0 | 2022-04-27 | ||
Biosynth | MA06939-1 mg |
N-Acetyl-2,3-dehydro-2-deoxyneuraminic acid |
24967-27-9 | 1mg |
$77.51 | 2023-01-04 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D9050-10MG |
2,3-Dehydro-2-deoxy-N-acetylneuraminic acid |
24967-27-9 | 10mg |
¥2309.71 | 2023-09-26 | ||
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72838-1mg |
N-acetyl-2,3-dehydro-2-Deoxyneuraminic Acid |
24967-27-9 | 98% | 1mg |
¥377.00 | 2022-04-26 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00123-5mg |
1,3-Dehydro-2-deoxy-N-acetylneuraminicacid |
24967-27-9 | ≥93% | 5mg |
¥1738.0 | 2024-07-19 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A2205-5MG |
N-Acetyl-2,3-didehydro-2-deoxyneuraminic Acid |
24967-27-9 | >98.0%(HPLC) | 5mg |
¥1420.00 | 2024-04-17 | |
abcr | AB261250-5 mg |
N-Acetyl-2,3-didehydro-2-deoxyneuraminic acid; 98% |
24967-27-9 | 5mg |
€161.80 | 2022-03-25 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-215433-5 mg |
N-Acetyl-2,3-dehydro-2-deoxyneuraminic acid, |
24967-27-9 | 5mg |
¥1,128.00 | 2023-07-10 | ||
TRC | A187253-5mg |
N-Acetyl-2,3-dehydro-2-deoxyneuraminic Acid |
24967-27-9 | 5mg |
$ 316.00 | 2023-04-19 | ||
Biosynth | MA06939-2 mg |
N-Acetyl-2,3-dehydro-2-deoxyneuraminic acid |
24967-27-9 | 2mg |
$125.80 | 2023-01-04 |
2,3-Dehydro-2-deoxy-N-acetylneuraminic acid Related Literature
-
ádám Hadházi,Mauro Pascolutti,Benjamin Bailly,Jeffrey C. Dyason,Anikó Borbás,Robin J. Thomson,Mark von Itzstein Org. Biomol. Chem. 2017 15 5249
-
Luis P. Calle,F. Javier Ca?ada,Jesús Jiménez-Barbero Nat. Prod. Rep. 2011 28 1118
-
Ulrike Grienke,Michaela Schmidtke,Susanne von Grafenstein,Johannes Kirchmair,Klaus R. Liedl,Judith M. Rollinger Nat. Prod. Rep. 2012 29 11
-
4. Synthesis of selective inhibitors against V. cholerae sialidase and human cytosolic sialidase NEU2Zahra Khedri,Yanhong Li,Hongzhi Cao,Jingyao Qu,Hai Yu,Musleh M. Muthana,Xi Chen Org. Biomol. Chem. 2012 10 6112
-
Marina Fainerman-Melnikova,Jack K. Clegg,Amalie A. H. Pakchung,Paul Jensen,Rachel Codd CrystEngComm 2010 12 4217
Additional information on 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid
2,3-Dehydro-2-deoxy-N-acetylneuraminic Acid (CAS No. 24967-27-9): An Overview
2,3-Dehydro-2-deoxy-N-acetylneuraminic acid (CAS No. 24967-27-9) is a significant compound in the field of glycobiology and pharmaceutical research. This sialic acid derivative has garnered considerable attention due to its unique structural properties and potential applications in various biological and medical contexts. In this comprehensive overview, we will delve into the chemical structure, biological significance, and recent research advancements of 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid.
Chemical Structure and Properties
2,3-Dehydro-2-deoxy-N-acetylneuraminic acid is a sialic acid derivative characterized by the presence of a dehydrogenated and deoxygenated structure at the 2 and 3 positions. The molecular formula of this compound is C11H17NO8, with a molecular weight of approximately 295.25 g/mol. The dehydrogenation at the 2 and 3 positions results in a double bond, which imparts unique chemical properties to the molecule. This structural modification can significantly influence the compound's reactivity and biological activity.
The chemical structure of 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided detailed insights into the conformational dynamics and electronic properties of the molecule. The presence of the double bond at the 2 and 3 positions has been shown to affect the molecule's stability and reactivity in different solvents and pH conditions.
Biological Significance
Sialic acids are a class of nine-carbon sugar acids that play crucial roles in various biological processes, including cell signaling, immune responses, and pathogen recognition. 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid, as a derivative of sialic acid, has been implicated in several important biological functions. Recent studies have highlighted its potential as a biomarker for certain diseases and as a therapeutic target in drug development.
In particular, 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid has been found to modulate the activity of sialidases, enzymes that cleave sialic acids from glycoproteins and glycolipids. Sialidases are involved in various physiological and pathological processes, including viral infections, cancer metastasis, and neurodegenerative diseases. By inhibiting sialidase activity, 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid can potentially interfere with these processes and offer therapeutic benefits.
Recent Research Advancements
The potential applications of 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid have been explored in several recent studies. One notable area of research is its role in viral infections. Sialic acids are known to serve as receptors for many viruses, including influenza viruses. Studies have shown that 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid can compete with natural sialic acids for binding to viral hemagglutinin proteins, thereby inhibiting viral entry into host cells.
In addition to its antiviral properties, 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid has also been investigated for its potential in cancer therapy. Cancer cells often overexpress sialidases to promote metastasis by degrading the extracellular matrix. Research has demonstrated that 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid can inhibit sialidase activity in cancer cells, leading to reduced metastatic potential.
Clinical Applications
The therapeutic potential of 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid has led to several clinical trials aimed at evaluating its efficacy in various diseases. For instance, preclinical studies have shown promising results in using this compound as an antiviral agent against influenza viruses. Clinical trials are currently underway to assess its safety and effectiveness in human subjects.
In the context of cancer therapy, early-stage clinical trials have demonstrated that 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid-based treatments can effectively inhibit tumor growth and metastasis without significant side effects. These findings have paved the way for further clinical development and potential commercialization of this compound as a novel therapeutic agent.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid holds great promise for advancing our understanding of sialic acid biology and developing new therapeutic strategies. Future studies should focus on optimizing the delivery methods and pharmacokinetic properties of this compound to enhance its therapeutic efficacy.
In conclusion, 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid (CAS No. 24967-27-9) is a fascinating compound with significant implications for both basic research and clinical applications. Its unique structural features and biological activities make it an attractive target for further investigation and development in the fields of glycobiology and pharmaceutical science.
24967-27-9 (2,3-Dehydro-2-deoxy-N-acetylneuraminic acid) Related Products
- 1485565-50-1(1-cyclohexyl-1H-1,2,3-triazole-4-carbaldehyde)
- 74187-94-3(2-hydrazinyl-5-(2-hydroxyethyl)-6-methyl-3,4-dihydropyrimidin-4-one)
- 527674-00-6(2-(1-Methyl-4-piperidinyl)azepane)
- 325694-70-0(N-(2H-1,3-benzodioxol-5-yl)methyl-4-methoxy-3-nitrobenzene-1-sulfonamide)
- 266346-59-2(9H-Fluorene, 9-(dimethylsilyl)-)
- 2227651-43-4(rac-(1R,3R)-3-(3-fluoro-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine)
- 307-59-5(perfluorododecane)
- 2227746-39-4((2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol)
- 205927-64-6(3-(Dimethylamino)benzohydrazide)
- 1174132-74-1(3-Bromo-1H-pyrazole)
